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Compound of Interest

Compound Name: Acid Red 151

Cat. No.: B1583777 Get Quote

For researchers and professionals in the scientific community, the proper disposal of chemical

waste is a critical component of laboratory safety and environmental responsibility. Acid Red
151, a diazo dye, requires careful consideration for its end-of-life management. This guide

provides a procedural framework to ensure its disposal is handled in a safe, compliant, and

environmentally conscious manner.

Immediate Safety and Handling Protocols
Before initiating any disposal procedures, it is imperative to handle Acid Red 151 with

appropriate safety measures. The substance is harmful if swallowed and may cause irritation to

the eyes, skin, and respiratory tract.[1] Adherence to the following personal protective

equipment (PPE) guidelines is mandatory:

Eye Protection: Wear chemical safety goggles.

Hand Protection: Use compatible chemical-resistant gloves.

Respiratory Protection: In case of dust, use an approved respirator.

Body Protection: Wear a lab coat or other protective clothing to minimize skin contact.

Ensure that an eyewash station and safety shower are readily accessible in the handling area.
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The proper disposal of Acid Red 151 is contingent on its classification as a hazardous or non-

hazardous waste, which is determined by the waste generator. This determination is a legal

responsibility and must be made in accordance with federal, state, and local regulations.

Step 1: Hazardous Waste Determination

A chemical waste is considered hazardous if it is specifically listed by the Environmental

Protection Agency (EPA) or exhibits one or more of the following characteristics: ignitability,

corrosivity, reactivity, or toxicity.[2][3] Acid Red 151 is not explicitly on the EPA's lists of

hazardous wastes.[2] Therefore, its classification depends on its characteristics in the form it is

being discarded.

Corrosivity (EPA Waste Code D002): This is the most likely characteristic to be relevant for

Acid Red 151.

Measure the pH of the aqueous waste solution.

If the pH is less than or equal to 2 or greater than or equal to 12.5, the waste is considered

corrosive and therefore hazardous.[2] While the name suggests acidity, the actual pH will

depend on the concentration.

Toxicity (EPA D-List Wastes): This is determined by the Toxicity Characteristic Leaching

Procedure (TCLP), which measures the potential for certain toxic substances to leach into

groundwater. This analysis is typically performed by a certified environmental laboratory.

Ignitability (EPA Waste Code D001): Acid Red 151 is a powder and is not considered

flammable.

Reactivity (EPA Waste Code D003): Acid Red 151 is stable under normal conditions and

does not exhibit hazardous reactivity.

Step 2: Segregation and Labeling

Properly segregate Acid Red 151 waste from other chemical waste streams to prevent

inadvertent mixing and reactions. All waste containers must be clearly labeled.[4]
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If determined to be hazardous: The label must include the words "Hazardous Waste," the

name of the chemical (Acid Red 151), the specific hazard (e.g., Corrosive), and the

accumulation start date.

If determined to be non-hazardous: Label the container clearly as "Non-Hazardous Waste:

Acid Red 151."

Step 3: On-Site Accumulation

The regulations for on-site accumulation of hazardous waste vary based on the quantity of

waste generated per month. Generators are categorized as Very Small Quantity Generators

(VSQGs), Small Quantity Generators (SQGs), or Large Quantity Generators (LQGs).[5][6]

Each category has specific requirements for the amount of waste that can be stored and the

maximum accumulation time.

Step 4: Final Disposal

Hazardous Waste: If the Acid Red 151 waste is determined to be hazardous, it must be

disposed of through a licensed hazardous waste disposal facility.[7] A hazardous waste

manifest will be required for transportation.

Non-Hazardous Waste: If the waste is demonstrably non-hazardous, it may be permissible to

dispose of it through conventional means. However, some facilities may still require it to be

handled by a chemical waste disposer. It is crucial to consult with your institution's

Environmental Health and Safety (EHS) department and local authorities for specific

guidance. Under no circumstances should chemical waste be disposed of down the drain

without explicit approval from the relevant authorities.

Quantitative Data Summary
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Parameter Value/Information Source

Hazardous Characteristic Threshold Regulation

Corrosivity pH ≤ 2 or pH ≥ 12.5 40 CFR 261.22[2]

Generator Status
Hazardous Waste Generation

Rate
Accumulation Time Limit

Very Small Quantity Generator

(VSQG)
≤ 100 kg/month

No federal time limit, but

quantity limits apply

Small Quantity Generator

(SQG)

> 100 kg and < 1,000

kg/month

Up to 180 days (or 270 days if

shipping > 200 miles)[8]

Large Quantity Generator

(LQG)
≥ 1,000 kg/month Up to 90 days

Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of Acid
Red 151.
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Acid Red 151 Waste Generated

Perform Hazardous Waste Determination
(40 CFR Part 261)

Is the waste hazardous?
(e.g., pH <= 2 or >= 12.5)

Manage as Hazardous Waste:
- Label correctly

- Segregate
- Follow accumulation rules

- Dispose via licensed facility

Yes

Manage as Non-Hazardous Waste:
- Label correctly

- Consult with EHS for disposal options
- Do NOT dispose down the drain without approval

No

Compliant Disposal Compliant Disposal

Click to download full resolution via product page

Disposal Decision Workflow for Acid Red 151

By following these procedural steps, scientific professionals can ensure the safe and compliant

disposal of Acid Red 151, thereby protecting themselves, their colleagues, and the

environment. Always consult your institution's specific guidelines and the relevant regulatory

bodies for the most accurate and up-to-date information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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